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Compound of Interest

Compound Name: Norsanguinarine

Cat. No.: B8033882

For Immediate Release — This document provides essential safety and logistical information for
the proper disposal of Norsanguinarine, ensuring the safety of laboratory personnel and
compliance with regulations. Researchers, scientists, and drug development professionals
should adhere to these procedures to minimize risks associated with this chemical compound.

Norsanguinarine is a chemical compound that requires careful handling and disposal due to
its potential hazards. The following guidelines are based on available safety data sheets and
chemical properties information.

Pre-Disposal and Handling

Before beginning any disposal process, it is crucial to wear appropriate personal protective
equipment (PPE). This includes, but is not limited to, protective gloves, eye protection, and a
lab coat. All handling of Norsanguinarine should be conducted in a well-ventilated area.

Step-by-Step Disposal Procedure

o Consult Safety Data Sheet (SDS): Always refer to the specific Safety Data Sheet provided by
the manufacturer for the most detailed and up-to-date disposal instructions.[1]

» Waste Identification: Norsanguinarine waste should be classified as hazardous chemical
waste. Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.
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o Containerization:
o Place Norsanguinarine waste in a designated, properly labeled, and sealed container.

o The container must be compatible with the chemical and clearly marked with the words
"Hazardous Waste" and the full chemical name, "Norsanguinarine."

o Storage: Store the sealed hazardous waste container in a designated, secure, and well-
ventilated area, away from incompatible materials.

e Institutional EHS Coordination: Contact your institution's Environmental Health and Safety
(EHS) office to arrange for the pickup and disposal of the hazardous waste. Follow all
institutional protocols for waste manifest and pickup scheduling.

» Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into
contact with Norsanguinarine using an appropriate solvent and cleaning procedure as
recommended by your institution's EHS office.

» Record Keeping: Maintain accurate records of the amount of Norsanguinarine disposed of
and the date of disposal, in accordance with institutional and regulatory requirements.

Chemical and Physical Properties

A summary of key quantitative data for Norsanguinarine is provided in the table below.

Property Value Source

Molecular Formula C19H11NO4 PubChem][2]
Molecular Weight 317.3 g/mol PubChem|[2]
Melting Point 285 - 287 °C PubChem[2]

Experimental Protocols

While specific experimental protocols involving Norsanguinarine are beyond the scope of this
disposal guide, any experiment generating Norsanguinarine waste must incorporate the
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disposal steps outlined above into its methodology. The cytotoxicity of related compounds has
been evaluated using methods such as the MTT assay.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
Norsanguinarine.

Norsanguinarine Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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